Cas no 1352881-82-3 (5-Bromo-3-iodopyrazolo[1,5-a]pyridine)

• Product Name: 5-Bromo-3-iodopyrazolo[1,5-a]pyridine
• CAS No: 1352881-82-3
• MF: C₇H₄BrIN₂
• MW: 322.928532600403
• MDL: MFCD28501879
• CID: 4586795
• PubChem ID: 86729951
• Update Time: 2025-10-31

5-Bromo-3-iodopyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-iodopyrazolo[1,5-a]pyridine
• AMY35726
• SB15411
• 5-bromo-3-iodo-pyrazolo[1,5-a]pyridine
• CEC88182
• SY099496
• 1352881-82-3
• DB-090895
• YNUNHMFPOBWUGX-UHFFFAOYSA-N
• P14862
• CS-0050598
• AKOS027251484
• EN300-299991
• MFCD28501879
• AS-52331
• SCHEMBL15951734
• 5-Bromo-3-iodopyrazolo[1,5-a]pyridine

• MDL： MFCD28501879
• Inchi： 1S/C7H4BrIN2/c8-5-1-2-11-7(3-5)6(9)4-10-11/h1-4H
• InChI Key： YNUNHMFPOBWUGX-UHFFFAOYSA-N
• SMILES： IC1C=NN2C=CC(=CC2=1)Br

Computed Properties

• Exact Mass: 321.86026 g/mol
• Monoisotopic Mass: 321.86026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.3
• Molecular Weight: 322.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-Bromo-3-iodopyrazolo[1,5-a]pyridine

Introduction to 5-Bromo-3-iodopyrazolo[1,5-a]pyridine (CAS No. 1352881-82-3)

5-Bromo-3-iodopyrazolo[1,5-a]pyridine, with the CAS number 1352881-82-3, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine and iodine substituents on the pyrazolopyridine scaffold imparts specific properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural characteristics of 5-Bromo-3-iodopyrazolo[1,5-a]pyridine are crucial for its reactivity and biological activity. The bromine atom at the 5-position and the iodine atom at the 3-position provide multiple handles for further functionalization, making it an attractive starting material for the development of novel drugs. Recent studies have highlighted its potential in various therapeutic areas, including oncology, neurology, and inflammation.

In the context of oncology, 5-Bromo-3-iodopyrazolo[1,5-a]pyridine has been explored as a scaffold for the design of small-molecule inhibitors targeting key enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives based on this compound as potent inhibitors of protein kinases, which are often dysregulated in cancer cells. The bromine and iodine substituents were found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes in preclinical models.

Beyond oncology, 5-Bromo-3-iodopyrazolo[1,5-a]pyridine has also shown promise in neurology. Research conducted by a team at the University of California demonstrated that derivatives of this compound exhibit neuroprotective effects by modulating specific neurotransmitter receptors. The ability to fine-tune the substituents on the pyrazolopyridine core allows for the optimization of these compounds to target different neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Inflammation is another area where 5-Bromo-3-iodopyrazolo[1,5-a]pyridine has demonstrated significant potential. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting pro-inflammatory cytokines and enzymes. The bromine and iodine substituents were found to play a critical role in enhancing the anti-inflammatory properties, making these compounds promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis.

The synthetic accessibility of 5-Bromo-3-iodopyrazolo[1,5-a]pyridine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to access this compound efficiently. One notable method involves a palladium-catalyzed cross-coupling reaction between a brominated pyrazole and an iodinated pyridine derivative. This approach allows for high yields and excellent functional group tolerance, facilitating the preparation of diverse derivatives with tailored properties.

The physicochemical properties of 5-Bromo-3-iodopyrazolo[1,5-a]pyridine, such as solubility and stability, are also important considerations for its application in drug development. Studies have shown that this compound exhibits good solubility in common organic solvents and moderate stability under standard laboratory conditions. These properties make it suitable for use in high-throughput screening assays and other preclinical evaluations.

In conclusion, 5-Bromo-3-iodopyrazolo[1,5-a]pyridine (CAS No. 1352881-82-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features enable it to serve as a valuable starting material for the development of novel drugs targeting various therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties for improved therapeutic outcomes.